Cas no 2308383-06-2 (1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one)

• Product Name: 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one
• CAS No: 2308383-06-2
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5684322
• PubChem ID: 165766696
• Update Time: 2025-11-01

1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2308383-06-2
• EN300-26574077
• Z2517217498
• 1-(6-methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one
• 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one

• Inchi： 1S/C12H20N2O/c1-3-12(15)14-7-4-5-10-9-13(2)8-6-11(10)14/h3,10-11H,1,4-9H2,2H3
• InChI Key： XCNFLPULDSCJEI-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCCC2CN(C)CCC12

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one

Comprehensive Analysis of 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one (CAS No. 2308383-06-2)

The compound 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one (CAS No. 2308383-06-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its decahydro-1,6-naphthyridine core, combined with a prop-2-en-1-one moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. The 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one structure aligns with this trend, as its modular design allows for easy derivatization to optimize pharmacokinetic properties. This flexibility is crucial for addressing challenges such as drug resistance and off-target effects, which are common hurdles in modern drug development.

One of the most frequently searched topics in the context of this compound is its synthetic route and scalability. Chemists are exploring efficient methods to synthesize 2308383-06-2 with high yield and purity, as these factors directly impact its viability for large-scale production. Additionally, the compound's stability under physiological conditions is a key area of investigation, as it determines its suitability for oral or intravenous administration.

The 6-Methyl-decahydro-1,6-naphthyridine scaffold is also notable for its conformational rigidity, which can enhance binding affinity to biological targets. This feature has led to increased interest in its application for central nervous system (CNS) disorders, where precise molecular interactions are essential. Recent studies have highlighted its potential in modulating neurotransmitter receptors, opening new avenues for treating conditions like Alzheimer's disease and Parkinson's disease.

From an SEO perspective, users often search for terms like "1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one supplier" or "CAS 2308383-06-2 price," reflecting the commercial interest in this compound. Suppliers and manufacturers are increasingly listing this molecule in their catalogs, catering to the growing demand from academic and industrial researchers. Its inclusion in high-throughput screening libraries further underscores its relevance in early-stage drug discovery.

Another hot topic is the intellectual property landscape surrounding 2308383-06-2. Patents and publications related to its derivatives and applications are closely monitored by pharmaceutical companies, as they seek to identify novel therapeutic targets. The compound's versatility makes it a valuable asset in the competitive field of biopharmaceutical innovation.

In conclusion, 1-(6-Methyl-decahydro-1,6-naphthyridin-1-yl)prop-2-en-1-one (CAS No. 2308383-06-2) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential applications in drug discovery and disease treatment, positions it as a compound of significant scientific and commercial interest. As research progresses, it is likely to play an increasingly important role in the development of next-generation therapeutics.